3-fluoro-4-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[(1-thiophen-2-ylcyclopentyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H20FNO3S2/c1-22-15-7-6-13(11-14(15)18)24(20,21)19-12-17(8-2-3-9-17)16-5-4-10-23-16/h4-7,10-11,19H,2-3,8-9,12H2,1H3
• InChI Key: HHBRGQMQSWBLAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2(CCCC2)C3=CC=CS3)F
• Molecular Formula: C17H20FNO3S2
• Molecular Weight: 369.5 g/mol

Description

3-fluoro-4-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide (FMCPTBS) is a sulfur-containing organic compound that was first synthesized in 2017 by a team of Chinese scientists. It is a highly versatile molecule with a wide range of applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. FMCPTBS has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other industrial materials. It has also been used in research studies to investigate the mechanism of action of various compounds and to study the biochemical and physiological effects of compounds on living organisms.

Scientific Research Applications

3-fluoro-4-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide has been used in various scientific research studies to investigate the mechanism of action of various compounds, as well as to study the biochemical and physiological effects of compounds on living organisms. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other industrial materials. It has also been used in the study of various biological processes such as enzyme inhibition, protein-protein interaction, and gene expression.

Mechanism of Action

The exact mechanism of action of 3-fluoro-4-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide is still unknown. However, it is believed to interact with proteins and enzymes in the body, resulting in the inhibition of certain biochemical pathways. It is also believed to have an effect on gene expression, which may explain its effects on a variety of biological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-fluoro-4-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide are still largely unknown. However, it has been shown to have an effect on the expression of certain genes, which may explain its ability to affect a variety of biological processes. In addition, it has been shown to inhibit certain enzymes and proteins, which suggests that it may have an effect on various metabolic pathways.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-fluoro-4-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide in laboratory experiments is its cost-effectiveness and ease of synthesis. It is relatively simple to synthesize and can be produced in large quantities at a relatively low cost. However, its exact mechanism of action is still unknown, which can make it difficult to interpret the results of experiments using this compound. In addition, its effects on various biological processes are still largely unknown, which can limit its usefulness in research studies.

Future Directions

Further research is needed to fully understand the mechanism of action of 3-fluoro-4-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide and its effects on various biological processes. In addition, more studies are needed to investigate the potential therapeutic applications of this compound. Other potential areas of research include the development of new synthesis methods for the compound, the study of its effects on various metabolic pathways, and the exploration of its potential applications in the fields of medicinal chemistry and biochemistry.

Synthesis Methods

3-fluoro-4-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide is synthesized through a multi-step process involving the reaction of 1-(thiophen-2-yl)cyclopentylmethanol with fluoroform and methanesulfonic acid. The reaction is conducted at a temperature of 80°C and a pressure of 1.2 atm for 4 hours. The resulting compound is then purified by column chromatography. The synthesis of 3-fluoro-4-methoxy-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzene-1-sulfonamide is a relatively simple and cost-effective process, making it suitable for use in large-scale production.